Cas no 42116-43-8 (N'-phenyl(tert-butoxy)carbohydrazide)

• Product Name: N'-phenyl(tert-butoxy)carbohydrazide
• CAS No: 42116-43-8
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• MDL: MFCD00958589
• CID: 853295
• PubChem ID: 329767215
• Update Time: 2025-10-29

N'-phenyl(tert-butoxy)carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-(TERT-BUTOXYCARBONYL)-2-PHENYLHYDRAZINE
• Hydrazinecarboxylic acid, 2-phenyl-, 1,1-dimethylethyl ester
• tert-Butyl N-anilinocarbamate
• AB2716
• Boc-phenylhydrazine
• N1-Boc-N2-phenyl-hydrazine
• N'-phenyl-hydrazinecarboxylic acid tert-butyl ester
• N'-tert-butoxycarbonyl-N-phenylhydrazine
• tert-butyl 2-phenylhydrazinecarboxylate
• tert-butyl N-phenylazanylcarbamate
• 2-Phenylhydrazinecarboxylic acid 1,1-dimethylethyl ester
• 3-Phenylcarbazic acid tert-butyl ester
• N-Boc-N′-phenylhydrazine
• tert-Butyl-2-phenylhydrazinecarboxylate
• N'-phenyl(tert-butoxy)carbohydrazide
• 1-tert-butoxycarbonyl-2-phenyl hydrazine
• 42116-43-8
• 1-Boc-2-phenylhydrazine, 97%
• CS-0213217
• tert-Butyl 3-Phenylcarbazate
• tert-Butyl2-phenylhydrazinecarboxylate
• MFCD00958589
• AKOS016023932
• SCHEMBL4254852
• SB86192
• SY117360
• N'-PHENYLTERT-BUTOXYCARBOHYDRAZIDE
• EN300-313278
• BS-27983
• PYEQNXVGJRAEIG-UHFFFAOYSA-N
• 1-Boc-2-phenylhydrazine
• Tert-butyl-2-phenylhydrazin-1-carboxylat
• DTXSID30395633

• MDL： MFCD00958589
• Inchi： 1S/C11H16N2O2/c1-11(2,3)15-10(14)13-12-9-7-5-4-6-8-9/h4-8,12H,1-3H3,(H,13,14)
• InChI Key： PYEQNXVGJRAEIG-UHFFFAOYSA-N
• SMILES： O(C(NNC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 208.12100
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Melting Point: 90-94 °C
• PSA: 50.36000
• LogP: 3.00210

N'-phenyl(tert-butoxy)carbohydrazide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H317
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-43
• Safety Instruction： 36/37
• Hazardous Material Identification：

Additional information on N'-phenyl(tert-butoxy)carbohydrazide

Recent Advances in the Study of N'-phenyl(tert-butoxy)carbohydrazide (CAS: 42116-43-8) in Chemical Biology and Pharmaceutical Research

N'-phenyl(tert-butoxy)carbohydrazide (CAS: 42116-43-8) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This hydrazide derivative is particularly noted for its role as a versatile intermediate in organic synthesis and its emerging biological activities. The compound's unique structure, featuring a tert-butoxy carbonyl group and a phenyl hydrazide moiety, makes it a valuable scaffold for the development of novel therapeutic agents and chemical probes.

Recent studies have explored the synthetic utility of N'-phenyl(tert-butoxy)carbohydrazide in the construction of heterocyclic compounds, which are pivotal in drug discovery. Researchers have demonstrated its efficacy in the synthesis of pyrazole and triazole derivatives, which exhibit a wide range of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The compound's ability to act as a precursor for these biologically active heterocycles underscores its importance in medicinal chemistry.

In addition to its synthetic applications, N'-phenyl(tert-butoxy)carbohydrazide has been investigated for its direct biological effects. Preliminary in vitro studies suggest that the compound may modulate key enzymatic pathways involved in oxidative stress and inflammation. For instance, it has shown inhibitory activity against certain oxidoreductases, which are implicated in the pathogenesis of chronic diseases such as cancer and neurodegenerative disorders. These findings highlight the compound's potential as a lead structure for the development of enzyme-targeted therapies.

Another area of interest is the compound's role in chemical biology as a tool for protein labeling and modification. The hydrazide functional group of N'-phenyl(tert-butoxy)carbohydrazide can react selectively with carbonyl groups in proteins, enabling site-specific conjugation. This property has been leveraged in the design of bioconjugates for targeted drug delivery and diagnostic applications. Recent advancements in this field have demonstrated the compound's utility in creating stable and bioactive protein hybrids, which could revolutionize therapeutic strategies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of N'-phenyl(tert-butoxy)carbohydrazide and its derivatives. Current research is focused on improving the compound's solubility, stability, and bioavailability to enhance its therapeutic potential. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of more efficacious analogs.

In conclusion, N'-phenyl(tert-butoxy)carbohydrazide (CAS: 42116-43-8) represents a multifaceted compound with significant implications for chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a biologically active molecule positions it as a valuable asset in the quest for novel therapeutics. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and development.